112641-28-8(8-fluoronaphthalene-1-carbaldehyde) Price
This page is the exclusive Price page for 112641-28-8(8-fluoronaphthalene-1-carbaldehyde).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
8-fluoronaphthalene-1-carbaldehyde
C11H7FO
174.171086549759
MFCD18412314
1016451
8-fluoronaphthalene-1-carbaldehyde Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D633891-250MG | enovation | 97% | 250mg | $400 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D633891-500MG | enovation | 97% | 500mg | $665 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D633891-1G | enovation | 97% | 1g | $1000 | 21 Jul. 2024 | |
| eNovation Chemicals LLC | D633891-5G | enovation | 97% | 5g | $3000 | 21 Jul. 2024 | |
| abcr | AB542372-250mg | abcr | 250mg | €491.60 | 02 Aug. 2024 | ||
| abcr | AB542372-1g | abcr | 1g | €1212.80 | 02 Aug. 2024 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253912-50mg | le yan | 97% | 50mg | ¥1095.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253912-5g | le yan | 97% | 5g | ¥9925.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253912-10g | le yan | 97% | 10g | ¥18172.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253912-100mg | le yan | 97% | 100mg | ¥1518.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253912-250mg | le yan | 97% | 250mg | ¥2977.00 | 09 Aug. 2024 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253912-1g | le yan | 97% | 1g | ¥7501.00 | 09 Aug. 2024 | |
| Aaron | AR00HD3N-50mg | aaron | 97% | 50mg | $97.00 | 12 Feb. 2025 | |
| Aaron | AR00HD3N-100mg | aaron | 97% | 100mg | $156.00 | 12 Feb. 2025 | |
| Aaron | AR00HD3N-250mg | aaron | 97% | 250mg | $266.00 | 12 Feb. 2025 | |
| Aaron | AR00HD3N-1g | aaron | 97% | 1g | $720.00 | 12 Feb. 2025 | |
| Aaron | AR00HD3N-5g | aaron | 97% | 5g | $1028.00 | 12 Feb. 2025 | |
| Aaron | AR00HD3N-10g | aaron | 97% | 10g | $1748.00 | 12 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-100mg | enovation | 97% | 100mg | $285 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-250mg | enovation | 97% | 250mg | $460 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-500mg | enovation | 97% | 500mg | $765 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-1g | enovation | 97% | 1g | $1150 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-5g | enovation | 97% | 5g | $3450 | 18 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-250mg | enovation | 97% | 250mg | $460 | 21 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-100mg | enovation | 97% | 100mg | $285 | 21 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-5g | enovation | 97% | 5g | $3450 | 21 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-500mg | enovation | 97% | 500mg | $765 | 21 Feb. 2025 | |
| eNovation Chemicals LLC | D633891-1g | enovation | 97% | 1g | $1150 | 21 Feb. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4222-100.0mg | nan jing yao shi | 97% | 100.0mg | ¥1529.0000 | 12 Apr. 2025 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4222-250.0mg | nan jing yao shi | 97% | 250.0mg | ¥2446.0000 | 12 Apr. 2025 |
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Jinhuan Chemical CO., LTD.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises